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Compound of Interest

Compound Name: 2-Chloro-1-phenylbutan-1-one

Cat. No.: B081191

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 2-Chloro-1-phenylbutan-1-one in a laboratory setting. The information is compiled from
safety data sheets of the compound and its structural analogs. Researchers should always
consult a comprehensive, substance-specific Safety Data Sheet (SDS) before use and perform
a thorough risk assessment.

Chemical and Physical Properties

2-Chloro-1-phenylbutan-1-one is an alpha-chloro ketone.[1][2] While specific quantitative
data for this compound is limited, its structural class suggests it should be handled with care
due to potential irritant and toxic properties.[1][2][3]

Property Value Source
Molecular Formula C10H11CIO [4]
Molecular Weight 182.64 g/mol [4]
CAS Number 73908-29-9 [4]
Synonyms 2-chloro-1-phenylbutan-1-one [4]

Hazard Identification and Safety Precautions
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While a complete hazard profile for 2-Chloro-1-phenylbutan-1-one is not readily available,

related alpha-chloro ketones are known to be irritating to the eyes, skin, and respiratory

system.[1][3] Some are also lachrymators.[3] Therefore, it is prudent to handle this compound

as a hazardous substance.

Summary of Potential Hazards:

May cause skin irritation.[5]

Harmful if swallowed.[5]

May cause serious eye irritation.[5]

May cause respiratory irritation.[1][5]

A comprehensive PPE strategy is mandatory when handling 2-Chloro-1-phenylbutan-1-one.

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).
[61[7]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene)
inspected before use.[6][7] A
flame-retardant lab coat or

apron should be worn.[6]

Prevents skin contact which
can lead to irritation or

chemical burns.[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[6][8] If exposure limits
are exceeded or irritation is
experienced, a full-face
respirator with appropriate

cartridges should be used.[6]

[7](8]

Minimizes inhalation of vapors
which can irritate the

respiratory tract.
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Proper handling and storage procedures are critical to minimize exposure risk.

» Handling: Handle in a well-ventilated place, such as a chemical fume hood.[6] Avoid
formation of dust or aerosols. Avoid contact with skin, eyes, and clothing.[8][9] Wash hands
thoroughly after handling.[10]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep
away from incompatible materials such as strong oxidizing agents.[11]

Experimental Protocols

The following are generalized protocols for handling and using 2-Chloro-1-phenylbutan-1-one
in a research context. These should be adapted to specific experimental needs after a thorough
risk assessment.

This protocol outlines the steps for setting up a small-scale chemical reaction involving 2-
Chloro-1-phenylbutan-1-one.

e Preparation:

o

Don all required PPE as specified in section 2.1.

[¢]

Ensure the chemical fume hood is functioning correctly.

[¢]

Gather all necessary glassware and ensure it is clean and dry.

o

Prepare quench solutions and waste containers in advance.
+ Reagent Weighing and Dispensing:

o Weigh the required amount of 2-Chloro-1-phenylbutan-1-one in a tared container inside
the fume hood.

o If the compound is a solid, use a powder funnel to transfer it to the reaction vessel. If it is a
liquid, use a calibrated syringe or pipette.

o Dissolve the compound in the appropriate solvent within the reaction vessel under an inert
atmosphere if required.
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¢ Reaction Execution:

o Assemble the reaction apparatus inside the fume hood.

o Add other reagents dropwise or in portions as required by the specific experimental
procedure.

o Monitor the reaction using appropriate techniques (e.g., TLC, LC-MS).

e Work-up and Purification:

o Quench the reaction carefully with an appropriate reagent.

o Perform extractions and washes inside the fume hood.

o For purification via column chromatography, ensure the column is set up and run within the
fume hood.[1][2]

o Waste Disposal:

o Dispose of all chemical waste, including contaminated consumables, in appropriately
labeled hazardous waste containers according to institutional and local regulations.

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation

Protocol

Skin Contact

Immediately remove contaminated clothing.[3]
Flush the affected skin with plenty of soap and
water for at least 15 minutes.[3][7] Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6][7][8] Seek

immediate medical attention.

Inhalation

Move the victim to fresh air.[6][7] If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration.[7] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[6][7] Never give anything by mouth to an
unconscious person.[9] Seek immediate medical

attention.

Minor Spill

Notify others in the area. Evacuate the
immediate area.[12] Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
sand, vermiculite) and place it in a sealed
container for disposal.[11] Clean the spill area

with a suitable solvent.

Major Spill

Evacuate the laboratory and activate the
nearest fire alarm if necessary.[12] Call
emergency services and inform them of the

nature of the spill.[12]

Visualizations

The following diagrams illustrate key workflows for handling 2-Chloro-1-phenylbutan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b081191?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2-CHLORO-1-PHENYLPROPAN-1-ONE
https://www.chembk.com/en/chem/2-Chloro-1-phenyl-1-propanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-phenylbutan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1-phenylbutan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-1-phenylbutan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-1-phenylbutan-1-one
https://www.echemi.com/sds/2-chloro-1-4-isobutylphenylpropan-1-one-pid_Rock28034.html
https://www.echemi.com/sds/1-4-2-chloroethoxyphenyl-2-ethyl-2-phenylethanone-pd180727159048.html
https://pim-resources.coleparmer.com/sds/54449.pdf
https://www.fishersci.com/store/msds?partNumber=AC124340010&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/254584
https://www.fishersci.com/store/msds?partNumber=AC154411000&countryCode=US&language=en
https://www.scribd.com/document/768734461/chemical-spill-response
https://www.benchchem.com/product/b081191#handling-and-safety-precautions-for-2-chloro-1-phenylbutan-1-one
https://www.benchchem.com/product/b081191#handling-and-safety-precautions-for-2-chloro-1-phenylbutan-1-one
https://www.benchchem.com/product/b081191#handling-and-safety-precautions-for-2-chloro-1-phenylbutan-1-one
https://www.benchchem.com/product/b081191#handling-and-safety-precautions-for-2-chloro-1-phenylbutan-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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